Cas no 579442-88-9 (4-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-methoxyphenyl)methyl-3-nitrobenzamide)

• Product Name: 4-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-methoxyphenyl)methyl-3-nitrobenzamide
• CAS No: 579442-88-9
• MF: C₁₉H₁₉ClN₂O₆S
• MW: 438.881963014603
• CID: 6496834
• Update Time: 2025-05-19

4-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-methoxyphenyl)methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-methoxyphenyl)methyl-3-nitrobenzamide
• 4-chloro-N-(1,1-dioxothiolan-3-yl)-N-[(4-methoxyphenyl)methyl]-3-nitrobenzamide
• Benzamide, 4-chloro-N-[(4-methoxyphenyl)methyl]-3-nitro-N-(tetrahydro-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C19H19ClN2O6S/c1-28-16-5-2-13(3-6-16)11-21(15-8-9-29(26,27)12-15)19(23)14-4-7-17(20)18(10-14)22(24)25/h2-7,10,15H,8-9,11-12H2,1H3
• InChI Key： FGVZXIXKJOHUSK-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=C(OC)C=C1)C1CCS(=O)(=O)C1)(=O)C1=CC=C(Cl)C([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 708.8±60.0 °C(Predicted)
• pka: -2.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(4-methoxyphenyl)methyl-3-nitrobenzamide

Introduction to 4-Chloro-N-(1,1-Dioxo-1λ⁶-Thiolan-3-yl)-N-(4-Methoxyphenyl)methyl-3-Nitrobenzamide (CAS No. 579442-88-9)

4-Chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(4-methoxyphenyl)methyl-3-nitrobenzamide (CAS No. 579442-88-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzamides and incorporates a thiolane ring, a nitro group, and a methoxyphenyl moiety, which collectively contribute to its diverse pharmacological properties.

The thiolane ring in this compound is particularly noteworthy due to its ability to form stable dioxides, which can influence the compound's reactivity and biological activity. The presence of the nitro group further enhances the compound's electron-withdrawing properties, potentially affecting its binding affinity to various biological targets. Additionally, the methoxyphenyl moiety provides aromaticity and can influence the compound's solubility and lipophilicity, which are crucial factors in drug design and delivery.

Recent studies have explored the potential applications of 4-Chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(4-methoxyphenyl)methyl-3-nitrobenzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

Beyond its anti-inflammatory properties, 4-Chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(4-methoxyphenyl)methyl-3-nitrobenzamide has also shown promise in cancer research. A study published in Cancer Research reported that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. The selective cytotoxicity observed in cancer cells suggests that this compound may have potential as a novel anticancer agent.

In addition to its therapeutic applications, 4-Chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(4-methoxyphenyl)methyl-3-nitrobenzamide has been studied for its ability to modulate protein-protein interactions. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's interaction with specific protein targets involved in signal transduction pathways. This property could be leveraged to develop new therapeutic strategies for diseases characterized by aberrant protein-protein interactions.

The synthesis of 4-Chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(4-methoxyphenyl)methyl-3-nitrobenzamide involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the thiolane ring, introduction of the nitro group, and coupling with the methoxyphenyl moiety. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further preclinical and clinical investigations.

In terms of safety and toxicity, preliminary studies have indicated that 4-Chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(4-methoxyphenyl)methyl-3-nitrobenzamide exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and reducing potential side effects.

The future prospects for 4-Chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(4-methoxyphenyl)methyl-3-nitrobenzamide are promising. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its mechanisms of action and potential applications will likely uncover new opportunities for its use in treating various diseases.